1-Octacosanol, aluminum salt

Specification

• CAS No.: 67905-27-5
• Molecular Formula: C84H171AlO3
• Molecular Weight: 1256.2 g/mol
• IUPAC Name: aluminum;octacosan-1-olate
• Standard InChI: InChI=1S/3C28H57O.Al/c3*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29;/h3*2-28H2,1H3;/q3*-1;+3
• Standard InChI Key: WFYYEDFTTMWDQX-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCCCC[O-].CCCCCCCCCCCCCCCCCCCCCCCCCCCC[O-].CCCCCCCCCCCCCCCCCCCCCCCCCCCC[O-].[Al+3]
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCCCCCCCC[O-].CCCCCCCCCCCCCCCCCCCCCCCCCCCC[O-].CCCCCCCCCCCCCCCCCCCCCCCCCCCC[O-].[Al+3]

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Formula

1-Octacosanol, aluminum salt is a triply coordinated aluminum complex where three 1-octacosanol molecules are bound to a central aluminum ion via oxygen atoms. The molecular formula $\text{C}_{84}\text{H}_{171}\text{AlO}_3$ reflects this stoichiometry, with each octacosanol ligand contributing a 28-carbon alkyl chain. The parent compound, 1-octacosanol (CAS 557-61-9), is a straight-chain primary alcohol ($\text{CH}_3(\text{CH}_2)_{26}\text{CH}_2\text{OH}$) with a molecular weight of 410.76 g/mol.

Table 1: Key Molecular Properties of 1-Octacosanol, Aluminum Salt

Property	Value
Molecular Formula	$\text{C}_{84}\text{H}_{171}\text{AlO}_3$
Molecular Weight	1256.2 g/mol
Parent Compound	1-Octacosanol (CID 68406)
CAS Registry Number	67905-27-5
Hydrolysis Products	1-Octacosanol, Alumina ($\text{Al}_2\text{O}_3$)

Structural and Spectroscopic Features

The compound’s 2D structure features three octacosanol moieties symmetrically arranged around the aluminum center, as depicted by its SMILES notation:

$$\text{CCCCCCCCCCCCCCCCCCCCCCCCCCCC[O-].CCCCCCCCCCCCCCCCCCCCCCCCCCCC[O-].CCCCCCCCCCCCCCCCCCCCCCCCCCCC[O-].[Al+3]}$$

This configuration is corroborated by its InChIKey (WFYYEDFTTMWDQX-UHFFFAOYSA-N), which encodes the stereochemical and connectivity details. Fourier-transform infrared (FT-IR) spectroscopy of analogous aluminum alkoxides reveals characteristic absorption bands for Al-O-C linkages near 1175 cm$^{-1}$ and ester-like carbonyl stretches at 1728 cm$^{-1}$.

Synthesis and Industrial Production

Synthetic Routes

The synthesis of 1-octacosanol, aluminum salt typically involves one of two methodologies:

• Direct Alkoxylation:
  Aluminum precursors (e.g., aluminum chloride or aluminum isopropoxide) react with 1-octacosanol in anhydrous solvents such as toluene or hexane. For example:

  $$3\,\text{C}_{28}\text{H}_{57}\text{OH} + \text{AlCl}_3 \rightarrow \text{Al}(\text{O}\text{C}_{28}\text{H}_{57})_3 + 3\,\text{HCl}$$

  This route requires rigorous exclusion of moisture to prevent hydrolysis.

• Metathesis Reactions:
  Sodium or potassium salts of 1-octacosanol are treated with aluminum sulfate or nitrate in aqueous-organic biphasic systems. The insoluble aluminum salt precipitates and is purified via filtration.

Table 2: Industrial Synthesis Parameters

Parameter	Condition
Solvent	Toluene, Hexane
Temperature	80–120°C
Reaction Time	2–6 hours
Yield	70–85%

Scalability and Purification

Industrial-scale production faces challenges due to the compound’s high molecular weight and propensity for gelation. Continuous processes, such as simultaneous reactant feeding into mixing vessels, enhance uniformity and reduce byproducts. Post-synthesis, the product is washed with ethanol to remove unreacted alcohol and dried under vacuum to achieve >90% purity.

Physicochemical Properties and Stability

Thermal and Solubility Profiles

1-Octacosanol, aluminum salt is a waxy solid at room temperature, with a melting point exceeding 100°C. It is insoluble in water but soluble in nonpolar solvents like chloroform and hexane. Hydrolysis studies indicate rapid decomposition in aqueous media:

$$\text{Al}(\text{O}\text{C}_{28}\text{H}_{57})_3 + 3\,\text{H}_2\text{O} \rightarrow \text{Al}(\text{OH})_3 + 3\,\text{C}_{28}\text{H}_{57}\text{OH}$$

This reaction liberates 1-octacosanol and forms aluminum hydroxide, which further dehydrates to alumina ($\text{Al}_2\text{O}_3$).

Spectroscopic Characterization

• X-ray Diffraction (XRD): Peaks at 21.23° and 23.62° 2θ confirm crystalline domains attributed to the long alkyl chains.

• Differential Scanning Calorimetry (DSC): Endothermic transitions between 78.49°C and 85.09°C correlate with melting of the hydrocarbon chains.

• Gas Chromatography (GC-FID): Used to quantify residual 1-octacosanol in purified samples, with retention times around 28.9 minutes.